3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol

• IUPAC Name: 3-(2-methylpyrazol-3-yl)pyrrolidin-3-ol
• InChI: InChI=1S/C8H13N3O/c1-11-7(2-4-10-11)8(12)3-5-9-6-8/h2,4,9,12H,3,5-6H2,1H3
• InChI Key: PMIXFOJXQSPVTD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2(CCNC2)O
• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol
• CAS RN: 1340271-70-6

Description

3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MPPO and is a pyrrolidine derivative. MPPO has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

Coordination Chemistry and Luminescent Compounds

3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol, through its structural analogues, plays a significant role in coordination chemistry. Derivatives of 2,6-di(pyrazol-1-yl)pyridine and 2,6-di(pyrazol-3-yl)pyridine, which share similar pyrazolyl and pyrrolidine functionalities, have been utilized as ligands in the synthesis of luminescent lanthanide compounds for biological sensing. These compounds demonstrate unique properties, such as unusual thermal and photochemical spin-state transitions in their iron complexes. The study of these derivatives highlights the potential of this compound in creating advanced materials for sensing and information processing applications (Halcrow, 2005).

Heterocyclic Organic Compounds

Pyrrolidines, including structures related to this compound, are highlighted for their significance in medicinal chemistry. They exhibit biological effects and have found use in various applications, such as dyes and agrochemical substances. The exploration of pyrrolidines' chemistry is crucial for the development of new therapeutic agents and industrial materials, indicating the broad scope of this compound in scientific research and its potential in contributing to diverse fields (Żmigrodzka et al., 2022).

Organic Electronics

The synthesis of heterocyclic compounds, including pyrrolidines, pyridines, and pyrazines, is fundamental in developing materials for organic electronics. These nitrogen-containing compounds are structural components of pharmaceuticals and agrochemicals, owing to their high biological activities. Specifically, pyrazines and related derivatives have been used in flavors, fragrances, and pharmaceutical intermediates, showcasing the versatility of this compound and its structural analogues in contributing to the advancement of electronic materials and biologically active compounds (Higasio & Shoji, 2001).